2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H22N2OS2/c1-21-11-5-9-18(21)13-22(14-19-10-6-12-25-19)20(23)16-24-15-17-7-3-2-4-8-17/h2-12H,13-16H2,1H3
• InChI Key: ODSFQNOLROJPFG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CSCC3=CC=CC=C3
• Molecular Formula: C20H22N2OS2
• Molecular Weight: 370.5 g/mol

Description

2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C20H22N2OS2 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide is 370.11735568 g/mol and the complexity rating of the compound is 415. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(benzylsulfanyl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]-N-[(thiophen-2-yl)methyl]acetamide:

Pharmaceutical Development

This compound has shown potential in pharmaceutical research due to its unique structural properties. . Researchers are investigating its efficacy against various bacterial and viral strains, aiming to develop new therapeutic agents.

Cancer Research

The compound’s structure suggests it could be a candidate for anticancer studies. . Studies are focusing on its ability to target specific cancer cell lines and its effectiveness in combination with other chemotherapeutic agents.

Neuroprotective Agents

Research is also exploring the compound’s potential as a neuroprotective agent . . Experimental models are being used to assess its protective effects on neuronal cells.

Catalysis in Organic Synthesis

In the field of organic chemistry, this compound can serve as a catalyst or a ligand in various synthetic reactions. . This application is particularly valuable in the synthesis of pharmaceuticals and fine chemicals.

Material Science

The compound’s properties make it a candidate for material science applications, particularly in the development of conductive polymers and organic semiconductors . .

Environmental Chemistry

In environmental chemistry, this compound is being investigated for its potential in pollutant degradation . . Studies are focusing on its efficiency in degrading specific pollutants and its reusability in catalytic cycles.

Agricultural Chemistry

The compound is also being explored for its applications in agricultural chemistry . . Researchers are evaluating its effectiveness against various pests and its impact on crop yield and safety.

Biochemical Research

Finally, in biochemical research, this compound can be used as a probe or marker in various assays. . This application is crucial for advancing our understanding of biological processes and developing new diagnostic tools.

Based on general knowledge of heterocyclic compounds and their biological activities. Derived from the structural properties and potential applications of similar compounds.